Cas no 2198240-78-5 (6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2198240-78-5
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• CID: 5462235
• Update Time: 2025-11-01

6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-methyl-2-[[1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl]methyl]pyridazin-3-one
• 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H20F3N3O2/c1-13-6-7-17(26)25(23-13)12-14-8-10-24(11-9-14)18(27)15-4-2-3-5-16(15)19(20,21)22/h2-7,14H,8-12H2,1H3
• InChI Key： ZHPRXXYIIYWOQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(N1CCC(CN2C(C=CC(C)=N2)=O)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 637
• XLogP3: 2.6
• Topological Polar Surface Area: 53

Additional information on 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2198240-78-5)

6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2198240-78-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazinones and is characterized by its unique structural features, including a trifluoromethyl group and a piperidine ring. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The synthesis of 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one involves several intricate steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, paving the way for its broader application in drug discovery and development.

In terms of its biological activity, 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are key players in various cellular signaling pathways. This property makes it a valuable tool for investigating the role of these enzymes in disease processes and for developing targeted therapies.

One of the most promising applications of 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is in the treatment of neurodegenerative disorders. Research has indicated that this compound can effectively cross the blood-brain barrier, allowing it to reach and affect brain tissues. Its ability to modulate specific neurotransmitter systems has been linked to potential benefits in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neurological applications, 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one has also shown promise in oncology. Preclinical studies have demonstrated its antiproliferative effects on various cancer cell lines, suggesting its potential as a novel anticancer agent. The compound's ability to induce apoptosis and inhibit cell migration has been attributed to its interaction with specific signaling pathways involved in tumor growth and metastasis.

The safety profile of 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is another critical aspect that has been extensively evaluated. Toxicity studies have revealed that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and stability, enhance its potential as a viable drug candidate.

In conclusion, 6-Methyl-2-({1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2198240-78-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising lead compound for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the pursuit of innovative medical solutions.